Cas no 1249885-92-4 (1-(4-bromo-2-chlorophenyl)methylpiperazine)

• Product Name: 1-(4-bromo-2-chlorophenyl)methylpiperazine
• CAS No: 1249885-92-4
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• MDL: MFCD16769802
• CID: 5606250
• PubChem ID: 62487293
• Update Time: 2025-10-29

1-(4-bromo-2-chlorophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1249885-92-4
• 1-[(4-bromo-2-chlorophenyl)methyl]piperazine
• EN300-943643
• AKOS011776213
• GS1992
• 1-(4-bromo-2-chlorophenyl)methylpiperazine

• MDL： MFCD16769802
• Inchi： 1S/C11H14BrClN2/c12-10-2-1-9(11(13)7-10)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
• InChI Key： OCLSGIZVADSTEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CN1CCNCC1

Computed Properties

• Exact Mass: 288.00289g/mol
• Monoisotopic Mass: 288.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(4-bromo-2-chlorophenyl)methylpiperazine

Comprehensive Overview of 1-(4-bromo-2-chlorophenyl)methylpiperazine (CAS No. 1249885-92-4): Properties, Applications, and Industry Insights

1-(4-bromo-2-chlorophenyl)methylpiperazine (CAS No. 1249885-92-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperazine derivative, characterized by its bromo-chlorophenyl substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Recent literature highlights its role in developing central nervous system (CNS) targeting agents, aligning with growing interest in neuropharmacology and GPCR modulator development.

The molecular structure of 1-(4-bromo-2-chlorophenyl)methylpiperazine combines a halogenated aromatic system with a flexible piperazine moiety, creating unique electronic properties that influence its reactivity. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, making it valuable for structure-activity relationship (SAR) studies. Researchers particularly value the 4-bromo-2-chloro substitution pattern for its balanced steric and electronic effects in medicinal chemistry applications.

Current applications focus on its utility in drug discovery pipelines, especially for neurological disorders—a trending research area with increasing Google Scholar citations. The compound's logP value (predicted 3.2±0.5) suggests favorable blood-brain barrier penetration, explaining its popularity in neuropharmaceutical development. Patent analyses reveal its incorporation in several investigational new drugs (INDs) targeting serotonin and dopamine receptors.

From a synthetic chemistry perspective, 1249885-92-4 demonstrates remarkable versatility. Its methylpiperazine group serves as an excellent hydrogen bond acceptor, while the aryl halides enable diverse cross-coupling reactions. Recent PubMed publications describe its use in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings, reflecting the compound's alignment with modern green chemistry trends toward atom-efficient transformations.

Quality control protocols for 1-(4-bromo-2-chlorophenyl)methylpiperazine emphasize ICH guidelines-compliant characterization. Thermal analysis (DSC) shows a sharp melting point at 142-144°C, while Karl Fischer titration confirms low water content (<0.5%). These specifications make it suitable for GMP-grade synthesis, addressing industry demands for high-quality intermediates in preclinical development stages.

Emerging applications include its use in PET radioligand development, leveraging the bromine atom for isotopic labeling—a hot topic in molecular imaging research. The compound's structure-property relationships are actively studied through computational chemistry approaches, including DFT calculations predicting its conformational preferences and intermolecular interactions.

Market analysis indicates growing demand for 1249885-92-4 among contract research organizations (CROs) and academic labs. Suppliers typically provide detailed COA documentation including residual solvent analysis by GC-MS, addressing stringent regulatory requirements. Storage recommendations emphasize protection from light and moisture to maintain stability, with shelf-life studies demonstrating >24-month integrity under proper conditions.

Environmental and safety assessments of this organohalogen compound follow OECD guidelines. While not classified as hazardous under GHS criteria, standard laboratory PPE including gloves and goggles are recommended. Its biodegradation profile and ecotoxicological data are subjects of ongoing investigation as part of green chemistry initiatives in pharmaceutical manufacturing.

The future outlook for 1-(4-bromo-2-chlorophenyl)methylpiperazine appears promising, with research expanding into crystal engineering applications and co-crystal formation studies. Its unique molecular topology makes it interesting for supramolecular chemistry applications, particularly in designing functional materials with tailored properties—an area receiving increasing attention in ACS publications and materials science forums.